1-(benzo[d]thiazol-2-yl)-N-cyclopropyl-5-isopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-cyclopropyl-5-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H18N4OS/c1-10(2)14-9-13(16(22)18-11-7-8-11)20-21(14)17-19-12-5-3-4-6-15(12)23-17/h3-6,9-11H,7-8H2,1-2H3,(H,18,22)
• InChI Key: LQBZBPRLPCKPAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)NC4CC4
• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol

Description

The compound “1-(benzo[d]thiazol-2-yl)-N-cyclopropyl-5-isopropyl-1H-pyrazole-3-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit a wide range of biological activities and are used in the development of various drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For instance, benzothiazole-linked-chalcones can be synthesized from the reaction of 1-(2-aminobenzo[d]thiazol-5-yl)ethan-1-one with aldehydes in ethanol with pyridine as a catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using various techniques. For instance, the solubility of these compounds in organic solvents can be determined. The melting point and other properties can be determined using techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Scientific Research Applications

Anti-Parkinsonian Agents

Compounds with a benzothiazole core have been explored for their potential as anti-Parkinsonian agents. .

Antifungal Activity

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Quorum Sensing Inhibitors

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Anti-tubercular Compounds

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Antifungal Agents

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Safety and Hazards

The safety and hazards associated with the use of benzothiazole derivatives would depend on the specific compound and its intended use. Some benzothiazole derivatives have been found to be safe anti-inflammatory agents.

Future Directions

The future directions in the research and development of benzothiazole derivatives could include the design and synthesis of new derivatives with improved pharmacological profiles, the exploration of their potential uses in the treatment of various diseases, and the investigation of their mechanisms of action.

Mechanism of Action

Target of Action

The primary targets of 1-(benzo[d]thiazol-2-yl)-N-cyclopropyl-5-isopropyl-1H-pyrazole-3-carboxamide are the cyclooxygenase (COX) enzymes . These enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition suppresses the conversion of arachidonic acid into pro-inflammatory mediators, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting the COX enzymes, it prevents the conversion of arachidonic acid into pro-inflammatory mediators. This results in a decrease in inflammation and associated symptoms .

Result of Action

The inhibition of COX enzymes by 1-(benzo[d]thiazol-2-yl)-N-cyclopropyl-5-isopropyl-1H-pyrazole-3-carboxamide leads to a reduction in the production of pro-inflammatory mediators . This results in decreased inflammation, providing relief from symptoms associated with inflammatory conditions .